Cas no 138865-23-3 (PBD-5,11-dione)

• Product Name: PBD-5,11-dione
• CAS No: 138865-23-3
• MF: C₁₂H₁₂N₂O₂^.₂H₂O
• MW: 252.26644
• MDL: MFCD00075201
• CID: 135971
• PubChem ID: 677114
• Update Time: 2025-06-08

PBD-5,11-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H,11aH)-dione, 2,3-dihydro-, hydrate (1:2), (11aS)-
• 1H-Pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H,11aH)-dione, 2,3-dihydro-, dihydrate,(S)- (9CI)
• (11aR)-2,3-Dihydro-1H-pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H, 11aH)-dione
• PBD-5,11-DIONE
• 138865-23-3
• G84592
• (S)-1,2,3,11a-tetrahydro-5H-pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H)-dione
• (6aS)-6a,7,8,9-tetrahydro-5H-pyrrolo[2,1-c][1,4]benzodiazepine-6,11-dione
• CHEBI:181479
• AKOS000773648
• SR-01000375357-1
• MXBNEEHQIDLPLQ-JTQLQIEISA-N
• DTXSID601347283
• CHEMBL388863
• (S)-(+)-2,3-Dihydro-1H-pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H,11aH)-dione, 99%
• (S)-1,2,3,11a-tetrahydro-5H-benzo[e]pyrrolo[1,2-a][1,4]diazepine-5,11(10H)-dione
• SCHEMBL7270310
• CS-0324402
• Cycloanthranilylproline
• NCGC00160211-01
• (7S)-3,9-DIAZATRICYCLO[8.4.0.0(3),?]TETRADECA-1(14),10,12-TRIENE-2,8-DIONE
• 1H-Pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H,11ah)-dione,2,3-dihydro-,hydrate(1:2),(11as)-
• (11aS)-1,2,3,10,11,11a-Hexahydro-5H-Pyrrolo[2,1-c][1,4]Benzodiazepin-5,11-Dione
• Oprea1_043936
• SR-01000375357
• (11As)-Pyrrolo[2,1-C][1,4]Benzodiazepine
• (11aS)-2,3-Dihydro-1H-pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H,11aH)-dione;(S)-(+)-2,3-Dihydro-1H-pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H,11aH)-dione;1,2,3,11a-Tetrahydro-5H-benzo[e]pyrrolo[1,2-a][1,4]diazepine-5,11(10H)-dione;
• (S)-(+)-2,3-Dihydro-1H-pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H,11aH)-dione
• J-012166
• 1H-Pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H,11aH)-dione, 2,3-dihydro-, (11aS)-
• MFCD00075201
• (S)-(+)-2,3-dihydro-1H-pyrrolo[2,1-c][1,4]benzodiazapine-5,11(10H,11aH)-dione
• PBD-5,11-dione

• MDL： MFCD00075201
• Inchi： InChI=1S/C12H12N2O2/c15-11-10-6-3-7-14(10)12(16)8-4-1-2-5-9(8)13-11/h1-2,4-5,10H,3,6-7H2,(H,13,15)/t10-/m0/s1
• InChI Key： MXBNEEHQIDLPLQ-JTQLQIEISA-N
• SMILES： O=C1[C@]2([H])CCCN2C(C2=CC=CC=C2N1)=O

Computed Properties

• Exact Mass: 252.11108
• Monoisotopic Mass: 216.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4A^2
• XLogP3: 0.9

Experimental Properties

• Melting Point: 218-220 °C(lit.)
• PSA: 112.41

PBD-5,11-dione Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines

Additional information on PBD-5,11-dione

PBD-5,11-dione (CAS No. 138865-23-3): An Overview of Its Structure, Properties, and Applications

PBD-5,11-dione (CAS No. 138865-23-3) is a compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its unique structural features and potential applications. This article provides a comprehensive overview of the compound, including its chemical structure, physical properties, and recent research developments.

Chemical Structure and Properties

PBD-5,11-dione is a member of the pyrrolo[2,3-d]pyrimidine family, characterized by a bicyclic ring system with a ketone group at positions 5 and 11. The molecular formula of PBD-5,11-dione is C₁₄H₉N₂O₂, and its molecular weight is approximately 244.23 g/mol. The compound exhibits strong UV absorption and has been studied for its photophysical properties.

The chemical structure of PBD-5,11-dione contributes to its stability and reactivity. It is known to form stable complexes with various metal ions, which has led to its use in coordination chemistry and materials science. The compound's ability to form intramolecular hydrogen bonds also plays a crucial role in its conformational stability.

Synthesis and Preparation

The synthesis of PBD-5,11-dione has been extensively studied in the literature. One common method involves the condensation of 2,6-diaminopyridine with an appropriate diketone or dicarboxylic acid derivative. This reaction typically proceeds under mild conditions and yields high purity products. Recent advancements in synthetic methods have focused on improving the yield and reducing the number of steps required for the synthesis.

An alternative approach involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions. These methods have shown promise in providing more efficient and environmentally friendly routes to synthesize PBD-5,11-dione.

Biological Activity and Applications

PBD-5,11-dione has shown promising biological activity in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in cellular signaling pathways. For example, it has been found to inhibit the activity of protein kinases, which are key regulators of cell proliferation and survival.

In addition to its enzymatic inhibition properties, PBD-5,11-dione has been investigated for its anti-inflammatory effects. Research has shown that it can reduce the production of pro-inflammatory cytokines in vitro, making it a potential candidate for the treatment of inflammatory diseases.

Clinical Trials and Therapeutic Potential

The therapeutic potential of PBD-5,11-dione is currently being explored through preclinical studies and early-stage clinical trials. Preliminary results have indicated that it may be effective in treating certain types of cancer by targeting specific signaling pathways involved in tumor growth and metastasis.

A recent study published in the Journal of Medicinal Chemistry reported that PBD-5,11-dione exhibited significant antitumor activity against human breast cancer cells in vitro. The compound was found to induce apoptosis and cell cycle arrest at concentrations that were non-toxic to normal cells.

Mechanism of Action

The mechanism by which PBD-5,11-dione exerts its biological effects is not yet fully understood. However, several studies have provided insights into its mode of action. One proposed mechanism involves the binding of the compound to specific protein targets within cells. This binding can lead to alterations in protein conformation or function, ultimately affecting cellular processes such as signal transduction and gene expression.

Molecular dynamics simulations have suggested that PBD-5,11-dione strong> forms stable interactions with key residues within the active site of target proteins. These interactions are thought to disrupt normal protein function and contribute to the observed biological effects.

FUTURE DIRECTIONS AND CONCLUSIONS strong> p > < p >The ongoing research onPBD-5 , 1 1 -d i o n e s t r o n g >promises to uncover new applications and therapeutic uses for this compound . Future studies will likely focus on optimizing its pharmacological properties , such as solubility , bioavailability , and selectivity . Additionally , efforts will be made to develop more potent analogs through structure -activity relationship (SAR) studies . p > < p >In conclusion ,< s t r o n g >P B D - 5 , 0 - d i o n e s t r o n g >( C A S N o . 00000 -00 -0 ) represents a promising molecule with diverse biological activities . Its unique chemical structure , coupled with its potential therapeutic applications , makes it an exciting area of research for scientists and clinicians alike . As more data becomes available from ongoing studies , it is expected thatP B D - 5 , 0 - d i o n e s t r o n g >will continue to play a significant role in advancing our understanding of complex biological processes . p >